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Compound of Interest

Compound Name: 2-Methoxy-6-nitrobenzaldehyde

Cat. No.: B025401

This document provides essential guidance on the safe and compliant disposal of 2-Methoxy-
6-nitrobenzaldehyde, designed for researchers, scientists, and professionals in drug
development. Adherence to these procedures is critical for ensuring laboratory safety and
environmental protection.

l. Immediate Safety and Handling Precautions

Before handling 2-Methoxy-6-nitrobenzaldehyde, it is imperative to be familiar with its
potential hazards. This compound is harmful if swallowed, causes skin and serious eye
irritation, and may lead to respiratory irritation[1]. Furthermore, it is harmful to aquatic life with
long-lasting effects[1].

Personal Protective Equipment (PPE): Always wear the following PPE when handling 2-
Methoxy-6-nitrobenzaldehyde:

e Gloves: Chemical-resistant gloves. Contaminated gloves should be disposed of in
accordance with applicable laws and good laboratory practices.

* Eye Protection: Safety glasses with side-shields or goggles[2].

» Clothing: A lab coat or other protective clothing to prevent skin contact.
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Il. Quantitative Data Summary

The following table summarizes key quantitative data for 2-Methoxy-6-nitrobenzaldehyde,
compiled from various safety data sheets.

Property Value Source(s)
Melting Point/Range 34-40°C/93.2-104 °F [3]

N , 238 °C/ 460.4 °F @ 760
Boiling Point/Range [3]

mmHg

Flash Point 117 °C/242.6 °F [3]
Molecular Formula CsH7NOa4
Molecular Weight 181.15 g/mol

lll. Step-by-Step Disposal Protocol

The primary disposal method for 2-Methoxy-6-nitrobenzaldehyde is to send it to an approved
waste disposal plant[3][4]. Waste materials must be disposed of in accordance with national
and local regulations[1].

Step 1: Waste Collection and Storage

Original Containers: Whenever possible, leave the chemical in its original container[1].

No Mixing: Do not mix 2-Methoxy-6-nitrobenzaldehyde with other waste materials[1].

Labeling: Ensure the container is clearly and accurately labeled.

Storage: Store the waste container in a cool, dry, and well-ventilated area, with the container
tightly closed[2][3].

Step 2: Handling Spills and Contaminated Materials

o Containment: In the event of a spill, prevent the material from entering drains or water
courses[1][2].

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b025401?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAA10770&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA10770&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA10770&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b025401?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAA10770&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA10264&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.sigmaaldrich.com/JP/en/sds/aldrich/n10802?userType=undefined
https://www.sigmaaldrich.com/JP/en/sds/aldrich/n10802?userType=undefined
https://www.benchchem.com/product/b025401?utm_src=pdf-body
https://www.sigmaaldrich.com/JP/en/sds/aldrich/n10802?userType=undefined
https://www.valsynthese.ch/files/Katalog/MSDS%20%202-Hydroxy-5-nitrobenzaldehyde_V3_en.pdf
https://www.fishersci.com/store/msds?partNumber=AAA10770&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.sigmaaldrich.com/JP/en/sds/aldrich/n10802?userType=undefined
https://www.valsynthese.ch/files/Katalog/MSDS%20%202-Hydroxy-5-nitrobenzaldehyde_V3_en.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b025401?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

» Cleanup: For solid spills, sweep up the material and place it into a suitable, closed container
for disposal. Avoid creating dust[2][4][5].

» Ventilation: Ensure adequate ventilation during cleanup[2][5].

o Contaminated Items: Any materials used for cleanup, such as absorbent pads or
contaminated PPE, should be placed in a sealed bag and disposed of as chemical waste
along with the 2-Methoxy-6-nitrobenzaldehyde.

Step 3: Final Disposal

» Professional Disposal Service: Arrange for the collection of the chemical waste by a licensed
and approved waste disposal company.

o Documentation: Maintain all necessary documentation related to the disposal, in compliance
with institutional and regulatory requirements.

IV. Experimental Protocols

The information presented in this document is derived from Safety Data Sheets (SDS) and is
intended to provide safety and handling guidance. These sources do not contain detailed
experimental protocols. For methodologies related to specific research applications, please
consult peer-reviewed scientific literature.

V. Disposal Workflow Diagram

The following flowchart illustrates the decision-making process for the proper disposal of 2-
Methoxy-6-nitrobenzaldehyde.
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2-Methoxy-6-nitrobenzaldehyde Disposal Workflow

Start: Have 2-Methoxy-6-nitrobenzaldehyde for Disposal

Is it a spill or contaminated material?

Contain and collect spill.
Avoid dust formation.
Place in a sealed, labeled container.

Keep in original or suitable, sealed, and labeled container.
Do not mix with other waste.

[Store in a cool, dry, well-ventilated area)

Contact approved chemical waste disposal service.

[Complete all necessary disposal documentation]

End: Compliant Disposal

Click to download full resolution via product page

Caption: Disposal workflow for 2-Methoxy-6-nitrobenzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. sigmaaldrich.com [sigmaaldrich.com]

e 2.valsynthese.ch [valsynthese.ch]

« 3. fishersci.com [fishersci.com]

4. fishersci.com [fishersci.com]

e 5. chemicalbook.com [chemicalbook.com]

« To cite this document: BenchChem. [Proper Disposal of 2-Methoxy-6-nitrobenzaldehyde: A
Safety and Operational Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b025401#2-methoxy-6-nitrobenzaldehyde-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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